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An In-depth Technical Guide to p-Toluenesulfonic Acid Monohydrate: Properties and

Applications

Introduction
p-Toluenesulfonic acid monohydrate (TsOH·H₂O), also known as tosylic acid, is a strong

organic acid widely utilized as a catalyst and intermediate in organic synthesis.[1] With the

chemical formula CH₃C₆H₄SO₃H·H₂O, it presents as a white, crystalline solid that is soluble in

water, alcohols, and other polar organic solvents.[2][3] Unlike many strong mineral acids, TsOH

is non-oxidizing, solid, and non-corrosive, making it a convenient and safer alternative for a

multitude of chemical transformations.[4][5][6] Its robust acidity, ease of handling, and versatility

have established it as an indispensable tool for researchers, chemists, and professionals in

drug development and the broader chemical industry.[4][7]

This guide provides a comprehensive overview of the properties, core applications, and

experimental protocols associated with p-toluenesulfonic acid monohydrate.

Properties of p-Toluenesulfonic Acid Monohydrate
p-Toluenesulfonic acid is a strong organic acid, approximately one million times stronger than

benzoic acid.[1] It is most commonly supplied as the monohydrate.[1]

Physical and Chemical Properties
The key physical and chemical properties are summarized in the table below.
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Property Value References

IUPAC Name
4-methylbenzenesulfonic

acid;hydrate
[8]

Synonyms
Tosylic acid, PTSA, p-TsOH,

Tosic acid
[1]

CAS Number 6192-52-5 [1][7]

Molecular Formula C₇H₁₀O₄S [8][9]

Molar Mass 190.22 g/mol [1][8]

Appearance White/colorless crystalline solid [1][2][10]

Melting Point 103-107 °C (217-225 °F) [1]

Boiling Point 140 °C (284 °F) at 20 mmHg [1]

Density 1.24 g/cm³ [1][11]

pKa
-2.8 (in water, ref for

benzenesulfonic acid)
[1]

Solubility

Highly soluble in water (67

g/100 mL), alcohols, and other

polar organic solvents.[1][3]

[10] Insoluble in nonpolar

solvents like ether.[2][10]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of the compound.
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Spectrum Key Features and Peaks References

¹H NMR
Spectra available in databases

like SpectraBase.
[8][12]

¹³C NMR
Spectra available in databases

like SpectraBase.
[8]

IR Spectrum

Infrared spectra are available

in the Coblentz Society's

collection and other

databases.

[8][9][13]

Core Applications in Organic Synthesis
The efficacy of TsOH·H₂O lies in its role as a strong, "organic-soluble" acid catalyst.[1] It is a

cornerstone reagent for a vast number of transformations in organic chemistry, particularly in

the synthesis of pharmaceuticals and fine chemicals.[7][14][15]

Esterification and Transesterification
TsOH·H₂O is a classic and highly effective catalyst for Fischer-Speier esterification and

transesterification reactions.[1][7][16][17] It operates by protonating the carbonyl oxygen of the

carboxylic acid or ester, which enhances the electrophilicity of the carbonyl carbon, making it

more susceptible to nucleophilic attack by an alcohol.[5][18] This catalytic role is fundamental in

synthesizing a wide range of esters, from simple flavor compounds to complex pharmaceutical

intermediates.[18]

Catalytic cycle of p-TsOH in Fischer esterification.

Acetalization and Ketalization
TsOH·H₂O is an excellent catalyst for the formation of acetals and ketals, which are common

protecting groups for aldehydes and ketones.[1][5][10] The reaction involves the acid-catalyzed

addition of an alcohol or diol to the carbonyl group, a critical step in multi-step syntheses where

the carbonyl functionality needs to be masked.[5]

Protection and Deprotection of Alcohols
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The tosyl group (Ts), derived from p-toluenesulfonic acid, is a widely used protecting group

for alcohols.[1] Alcohols can be converted to tosylates by reacting them with 4-toluenesulfonyl

chloride in the presence of a base.[1] Tosylates are excellent leaving groups in nucleophilic

substitution and elimination reactions, and this reactivity allows for the deoxygenation of

alcohols.[1]

Furthermore, TsOH·H₂O is used as a catalyst for protecting alcohols with other groups, such as

tetrahydropyran (THP).[19][20] It is also effective in the deprotection of acid-labile groups like

the Boc (tert-butyloxycarbonyl) group from amines.[5]

Starting Material

Contains sensitive -OH group

Protected Alcohol

-OH is now -OTHP

  Protection Step
  (DHP, cat. TsOH)

Transformed Molecule

Other functional groups modified

  Chemical Transformation
  (Reaction on another part of the molecule)

Final Product

-OTHP is converted back to -OH

  Deprotection Step
  (Aqueous acid, e.g., TsOH)

Click to download full resolution via product page

Logic of a protection/deprotection sequence using p-TsOH.

Other Key Syntheses
The utility of TsOH·H₂O extends to a wide range of other reactions, including:
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Polymerization and depolymerization reactions.[21]

Rearrangement reactions.[7]

Synthesis of heterocyclic compounds such as piperidines, pyrazoles, and quinazolinones.[4]

[22]

One-pot, multi-component reactions, which are highly valued for their efficiency in building

molecular complexity.[4][23]

Experimental Protocols
Detailed methodologies are essential for reproducibility. Below are example protocols for

common applications of TsOH·H₂O.

Protocol: THP Protection of a Primary Alcohol
This protocol describes a general procedure for the protection of a primary alcohol using 3,4-

dihydro-2H-pyran (DHP) catalyzed by TsOH·H₂O.[19]

Preparation: To a stirred solution of the primary alcohol (1.0 equivalent) in anhydrous

dichloromethane (CH₂Cl₂), add 3,4-dihydro-2H-pyran (DHP, 1.2 equivalents) at room

temperature.

Catalysis: Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.05

equivalents).

Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the reaction

using Thin Layer Chromatography (TLC). The reaction is typically complete within 30-60

minutes.

Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of

sodium bicarbonate.

Extraction: Separate the organic layer and extract the aqueous layer with CH₂Cl₂.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the THP-protected alcohol.
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Reaction Setup

Process

Work-up & Purification

Dissolve alcohol (1.0 eq)
in anhydrous CH₂Cl₂

Add DHP (1.2 eq)

Add cat. TsOH·H₂O (0.05 eq)

Stir at room temperature
(30-60 min)

Monitor by TLC

Quench with sat. NaHCO₃

Reaction complete

Separate layers & extract
aqueous phase with CH₂Cl₂

Combine organic layers,
dry, filter, and concentrate

Obtain THP-protected alcohol

Click to download full resolution via product page

General experimental workflow for THP protection.
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Protocol: Fischer-Speier Esterification
This protocol outlines a general procedure for synthesizing esters from a carboxylic acid and an

alcohol.[24]

Preparation: In a round-bottom flask equipped with a Dean-Stark apparatus and condenser,

combine the carboxylic acid (1.0 equivalent), the alcohol (often used as the solvent or in

excess), and a suitable azeotroping solvent like toluene.

Catalysis: Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.01-0.05

equivalents).

Reaction: Heat the mixture to reflux. Water formed during the reaction will be removed

azeotropically and collected in the Dean-Stark trap, driving the equilibrium towards the ester

product.

Monitoring: Monitor the reaction progress by TLC or by observing the amount of water

collected.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the

solution with a saturated aqueous solution of sodium bicarbonate to neutralize the acid

catalyst, followed by washing with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the

solvent under reduced pressure. The crude ester can be further purified by distillation or

column chromatography if necessary.

Industrial Applications
Beyond its role in laboratory-scale synthesis, TsOH·H₂O is a valuable component in numerous

industrial sectors.[21]

Resins and Polymers: It serves as an effective catalyst for polymerization and curing

reactions in the manufacturing of epoxy resins, amino resins, and various coatings.[21][25]

[26]
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Pharmaceuticals: It is a critical reagent and intermediate in the large-scale synthesis of

active pharmaceutical ingredients (APIs).[15][25]

Other Industries: It also finds use in the production of dyes, plasticizers, cosmetics, and

adhesives.[2][21][25]

Safety and Handling
p-Toluenesulfonic acid monohydrate is a corrosive substance that requires careful handling.

[2][27]

GHS Hazard Information
Pictogram GHS Code Hazard Statement

Precautionary
Statements

GHS07: Exclamation

mark
H315, H319, H335

Causes skin irritation.

Causes serious eye

irritation. May cause

respiratory irritation.

P261, P280,

P302+P352,

P305+P351+P338

(References:[1])

Handling and Storage
Handling: Use in a well-ventilated area.[28][29] Wear appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a face shield.[28] Avoid breathing

dust and prevent contact with skin and eyes.[27][29]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10][28]

[30] It is hygroscopic and should be protected from moisture.[1][2][22] Store away from

incompatible materials such as strong bases and strong oxidizing agents.[2][28]

Conclusion
p-Toluenesulfonic acid monohydrate is a powerful and versatile strong organic acid. Its solid

nature, ease of handling, high acidity, and solubility in organic solvents make it an

indispensable catalyst for a vast array of chemical transformations.[5][7] From fundamental
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reactions like esterification to the intricate, multi-step synthesis of pharmaceuticals, TsOH·H₂O

provides an efficient, reliable, and often superior alternative to mineral acids, solidifying its role

as a cornerstone of modern organic synthesis.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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